6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine

• IUPAC Name: 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-7-methylpurine
• InChI: InChI=1S/C19H26N8/c1-13-23-14(19(2,3)4)10-15(24-13)26-6-8-27(9-7-26)18-16-17(20-11-21-18)22-12-25(16)5/h10-12H,6-9H2,1-5H3
• InChI Key: DEBAVMYDTLBWCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C3=NC=NC4=C3N(C=N4)C)C(C)(C)C
• Molecular Formula: C19H26N8
• Molecular Weight: 366.5 g/mol

Description

6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine (6-TBMPMP) is a synthetic compound that has been the subject of intense scientific research due to its potential applications in the fields of biochemistry and physiology. This compound has been found to have a wide range of biochemical and physiological effects and has been used in a variety of laboratory experiments.

Scientific Research Applications

6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine has been studied extensively due to its potential applications in the fields of biochemistry and physiology. This compound has been used in a variety of laboratory experiments to study the effects of various drugs and compounds on biochemical and physiological processes. In addition, 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine has been used to study the effects of various environmental factors, such as temperature and pH, on biochemical and physiological processes.

Mechanism of Action

The exact mechanism of action of 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine is not yet fully understood. However, it is believed that this compound binds to certain receptors in the body, which then triggers a cascade of biochemical and physiological effects. This binding is thought to be mediated by a variety of factors, including the structure of the compound itself, the concentration of the compound in the body, and the presence of other compounds in the body.
Biochemical and Physiological Effects
6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine has been found to have a wide range of biochemical and physiological effects. In particular, this compound has been found to affect the activity of various enzymes and proteins, as well as the expression of certain genes. In addition, 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine has been found to have an effect on the uptake of certain nutrients, as well as the production of certain hormones and neurotransmitters.

Advantages and Limitations for Lab Experiments

The use of 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine in laboratory experiments has several advantages. First, this compound is relatively easy to synthesize, making it readily available for use in experiments. In addition, 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine is generally non-toxic and has a wide range of biochemical and physiological effects, making it a useful tool for studying a variety of biological processes. However, there are also some limitations to using 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine in laboratory experiments. For example, this compound is not stable in aqueous solutions, making it difficult to use in experiments that require aqueous solutions. In addition, 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine has a relatively short half-life, making it difficult to use in experiments that require long-term exposure.

Future Directions

6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine is an intriguing compound that has a wide range of potential applications in the fields of biochemistry and physiology. In the future, there are several potential directions for research on this compound. First, further research could be conducted to better understand the mechanism of action of 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine and its effects on biochemical and physiological processes. In addition, further research could be conducted to improve the synthesis of 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine and to develop new methods for using this compound in laboratory experiments. Finally, further research could be conducted to explore the potential applications of 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine in medicine and other fields.

Synthesis Methods

6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine is typically synthesized through a multi-step process that involves the condensation of tert-butyl-2-methylpyrimidine-4-ylpiperazine with 7-methyl-7H-purine. This process is generally conducted in a polar aprotic solvent, such as dimethylformamide (DMF), at temperatures ranging from 0-100°C. The reaction is typically catalyzed by a base, such as triethylamine (TEA) or pyridine, and the reaction time can range from several minutes to several hours.